2,3-dimethyl-N-(thiophen-3-ylmethyl)cyclohexan-1-amine

• Molecular Formula: C13H21NS
• Molecular Weight: 223.38 g/mol
• IUPAC Name: 2,3-dimethyl-N-(thiophen-3-ylmethyl)cyclohexan-1-amine
• InChI: InChI=1S/C13H21NS/c1-10-4-3-5-13(11(10)2)14-8-12-6-7-15-9-12/h6-7,9-11,13-14H,3-5,8H2,1-2H3
• InChI Key: IMQYZTKHBZYESV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1C)NCC2=CSC=C2

Description

2,3-Dimethyl-N-(thiophen-3-ylmethyl)cyclohexan-1-amine is a tertiary amine featuring a cyclohexane backbone substituted with two methyl groups at the 2- and 3-positions and a thiophen-3-ylmethyl moiety attached to the amine nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-dimethyl-N-(thiophen-3-ylmethyl)cyclohexan-1-amine typically involves the reaction of 2,3-dimethylcyclohexanone with thiophen-3-ylmethylamine under reductive amination conditions . The reaction is usually carried out in the presence of a reducing agent such as sodium cyanoborohydride or sodium triacetoxyborohydride in an appropriate solvent like methanol or ethanol .

Industrial Production Methods

This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield .

Chemical Reactions Analysis

Types of Reactions

2,3-Dimethyl-N-(thiophen-3-ylmethyl)cyclohexan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride to yield amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Alkyl halides, acyl chlorides

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Amines, alcohols

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

2,3-Dimethyl-N-(thiophen-3-ylmethyl)cyclohexan-1-amine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,3-dimethyl-N-(thiophen-3-ylmethyl)cyclohexan-1-amine involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity . The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

• 3,3-Dimethyl-N-(thiophen-2-ylmethyl)cyclohexan-1-amine (): This analog differs in the substitution pattern: the thiophene is attached at the 2-position instead of the 3-position.
• The dihedral angle between thiophene and naphthalene rings (87.5°) suggests steric constraints that could reduce rotational freedom, a factor relevant to cyclohexane-based analogs .

Heterocyclic vs. Aromatic Substituents

• The molecular weight (221.34 g/mol) is lower than the thiophene-containing analog due to the absence of sulfur .
• 3-Methyl-N-{[3-(trifluoromethyl)phenyl]methyl}cyclohexan-1-amine ():
  Substitution with a trifluoromethylphenyl group adds strong electron-withdrawing effects, likely reducing the amine’s basicity compared to electron-donating thiophene derivatives. The molecular weight (271.32 g/mol) is higher due to fluorine atoms .

Table 1: Key Properties of Analogous Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Notable Property/Interaction
2,3-Dimethyl-N-(thiophen-3-ylmethyl)cyclohexan-1-amine*	C₁₃H₂₁NS	223.38 (calculated)	Thiophen-3-ylmethyl	Predicted lipophilicity (LogP ~3.5)
3,3-Dimethyl-N-(thiophen-2-ylmethyl)cyclohexan-1-amine	C₁₃H₂₁NS	223.38	Thiophen-2-ylmethyl	Enhanced π-π stacking potential
2,3-Dimethyl-N-[(1-methylpyrazol-4-yl)methyl]cyclohexan-1-amine	C₁₃H₂₃N₃	221.34	Pyrazole	Increased polarity
3-Methyl-N-(3-trifluoromethylbenzyl)cyclohexan-1-amine	C₁₅H₂₀F₃N	271.32	Trifluoromethylphenyl	Electron-withdrawing effects

*Calculated properties based on analogs.

Biological Activity

2,3-Dimethyl-N-(thiophen-3-ylmethyl)cyclohexan-1-amine is a chemical compound characterized by its unique structure, which includes a cyclohexane ring, two methyl groups, and a thiophen-3-ylmethyl substituent. Its molecular formula is $C_{13}H_{21}NS$ with a molecular weight of approximately 223.38 g/mol. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of pharmacology and biochemistry.

The biological activity of 2,3-dimethyl-N-(thiophen-3-ylmethyl)cyclohexan-1-amine is still under investigation, but preliminary studies suggest it may interact with various biological targets due to the presence of the thiophene ring, which is known for its pharmacological properties. The compound's structure suggests potential interactions with neurotransmitter systems and enzyme inhibition pathways.

Antitumor Activity

Research on similar compounds indicates that modifications in the structure can lead to significant antitumor activity. For instance, compounds with thiophene rings have demonstrated cytotoxic effects against various cancer cell lines. The structure-activity relationship (SAR) studies highlight that electron-donating groups, such as methyl substituents on aromatic rings, can enhance biological activity.

Compound	IC50 (µg/mL)	Target Cell Line
Compound A	1.61 ± 1.92	Jurkat (T-cell leukemia)
Compound B	1.98 ± 1.22	A-431 (epidermoid carcinoma)
2,3-Dimethyl-N-(thiophen-3-ylmethyl)cyclohexan-1-amine	TBD	TBD

Antimicrobial Properties

Preliminary studies suggest that compounds similar to 2,3-dimethyl-N-(thiophen-3-ylmethyl)cyclohexan-1-amine exhibit antimicrobial properties against both Gram-positive and Gram-negative bacteria. The presence of the thiophene moiety may contribute to this activity through mechanisms such as disrupting bacterial cell membranes or inhibiting essential enzymes.

Neuropharmacological Effects

Given the structural similarities to known psychoactive compounds, there is potential for neuropharmacological activity. Compounds with similar frameworks have shown promise as modulators of neurotransmitter receptors, particularly in systems involving serotonin and dopamine pathways.

Synthesis and Evaluation

The synthesis of 2,3-dimethyl-N-(thiophen-3-ylmethyl)cyclohexan-1-amine typically involves multi-step organic reactions that focus on introducing the thiophene substituent onto the cyclohexane framework. The evaluation of biological activity often includes:

• In vitro assays : Testing against various cell lines to determine cytotoxicity and selectivity.
• Molecular docking studies : Predicting interactions with target proteins to elucidate potential mechanisms of action.
• SAR analysis : Identifying key structural features that contribute to biological efficacy.

Research Findings

Recent studies have focused on understanding how modifications in the thiophene ring influence biological activity:

• Hydrophobic Interactions : Molecular dynamics simulations indicate that compounds with hydrophobic regions interact favorably with lipid membranes.
• Electrophilic Nature : The presence of sulfur in the thiophene ring may facilitate electrophilic attacks on nucleophilic sites within target proteins.